5-(trifluoromethyl)isoquinolin-8-amine
Overview
Description
5-(Trifluoromethyl)isoquinolin-8-amine (5-TFMQA) is an aromatic heterocyclic compound that has been studied for its potential applications in a variety of scientific fields including medicine, agriculture, and materials science. It is a fluorinated derivative of isoquinoline, a type of nitrogen-containing heterocycle found in many natural products. 5-TFMQA has been found to possess a wide range of biological activities, including anti-inflammatory, anti-cancer, and antifungal effects. In addition, it has been used in the synthesis of several drugs, such as the anti-diabetic drug glimepiride.
Scientific Research Applications
5-(trifluoromethyl)isoquinolin-8-amine has been studied for its potential applications in a variety of scientific fields. In medicine, it has been used in the synthesis of the anti-diabetic drug glimepiride, as well as other drugs for the treatment of cardiovascular diseases and cancer. In agriculture, it has been used as a pesticide to control insect pests. In materials science, it has been used as a reagent for the synthesis of polymers, and has also been studied for its potential use in the production of nanomaterials.
Mechanism of Action
The mechanism of action of 5-(trifluoromethyl)isoquinolin-8-amine is not yet fully understood. However, it is believed to act by inhibiting the activity of certain enzymes involved in the metabolism of glucose, such as glucokinase and hexokinase. In addition, it has been found to have anti-inflammatory and antifungal effects, which may be due to its ability to inhibit the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects
This compound has been found to possess a wide range of biochemical and physiological effects. In vitro studies have shown that it can inhibit the growth of a variety of cancer cell lines, as well as reduce the expression of certain pro-inflammatory cytokines. In addition, it has been found to have antifungal and anti-diabetic effects in animal models.
Advantages and Limitations for Lab Experiments
The advantages of using 5-(trifluoromethyl)isoquinolin-8-amine in laboratory experiments include its low toxicity and its ability to be synthesized relatively easily. However, there are some limitations to its use in laboratory experiments, such as its low solubility in water and its potential to cause skin irritation.
Future Directions
The potential future directions for 5-(trifluoromethyl)isoquinolin-8-amine are numerous. It could be further studied for its potential applications in medicine, agriculture, and materials science. In addition, its mechanism of action could be further investigated, as well as its potential to be used as a drug delivery system. Finally, its potential to be used in the synthesis of new drugs could be explored.
Synthesis Methods
The synthesis of 5-(trifluoromethyl)isoquinolin-8-amine is typically achieved through a two-step process. In the first step, a reaction between isoquinoline and trifluoroacetic anhydride is carried out in the presence of a base (such as sodium hydroxide) to generate a trifluoromethylated isoquinoline. In the second step, the trifluoromethylated isoquinoline is reacted with an amine (such as dimethylamine or trimethylamine) in the presence of a base (such as potassium carbonate or sodium carbonate) to form this compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 5-(trifluoromethyl)isoquinolin-8-amine can be achieved through a multi-step process involving the introduction of the trifluoromethyl group and the formation of the isoquinoline ring.", "Starting Materials": [ "2-chloro-5-nitrobenzoic acid", "ethyl trifluoroacetate", "sodium borohydride", "8-bromoquinoline" ], "Reaction": [ "Step 1: Reduction of 2-chloro-5-nitrobenzoic acid with sodium borohydride to yield 2-chloro-5-aminobenzoic acid", "Step 2: Esterification of 2-chloro-5-aminobenzoic acid with ethyl trifluoroacetate to yield ethyl 2-chloro-5-(trifluoromethyl)benzoate", "Step 3: Cyclization of ethyl 2-chloro-5-(trifluoromethyl)benzoate with 8-bromoquinoline in the presence of a base to yield 5-(trifluoromethyl)isoquinolin-8-amine" ] } | |
CAS RN |
2137542-38-0 |
Molecular Formula |
C10H7F3N2 |
Molecular Weight |
212.2 |
Purity |
95 |
Origin of Product |
United States |
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